The modifying effect of supramolecular gel fibres on the diffusion of paracetamol and ibuprofen sodium on the picosecond timescale

Physical Chemistry Chemical Physics Pub Date: 2020-04-20 DOI: 10.1039/D0CP01240H

Abstract

Employing neutron spectroscopy, we follow the tracer diffusion of two non-steroidal anti-inflammatory drug molecules, paracetamol (PCM) and ibuprofen sodium (IBU), in a supramolecular gel and the corresponding bulk solution. Both solutes show altered diffusion behaviour in the gel phase, deviating from each other and their bulk solution. Whilst picosecond diffusion of IBU is slightly quicker in the gel, this effect is significantly increased for PCM, which is up to 70% quicker in the gel than in solution. This effect is independent of changes in the solvent diffusion reported previously. An increased residence time of PCM in solution at lower temperatures points towards the onset of nucleation and crystallisation. This work reports one of the first experiments on the novel Backscattering and Time-of-Flight option (BATS) on the IN16B spectrometer at the Institut Laue-Langevin, France, which with its range and resolution in neutron energy and momentum transfer is ideally suited to observe this type of diffusion.

Graphical abstract: The modifying effect of supramolecular gel fibres on the diffusion of paracetamol and ibuprofen sodium on the picosecond timescale
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Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
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